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Compound of Interest

Compound Name: 1-lodo-1H,1H-perfluoroheptane

Cat. No.: B1304035

An In-depth Technical Guide to 1-lodo-1H,1H-
perfluoroheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-lodo-1H,1H-perfluoroheptane,
a fluorinated organic compound of interest in various fields of chemical research and
development. This document outlines its chemical structure, CAS number, physicochemical
properties, a representative synthesis protocol, and potential applications, with a focus on its
relevance to the drug discovery process.

Chemical Structure and Identification

1-lodo-1H,1H-perfluoroheptane is a linear-chain perfluoroalkyl iodide. The "1H,1H"
designation indicates the presence of two hydrogen atoms on the carbon atom adjacent to the
iodine atom, distinguishing it from a fully fluorinated alkyl iodide.

e Chemical Name: 1-lodo-1H,1H-perfluoroheptane
e CAS Number: 212563-43-4[1]
e Molecular Formula: C7HzF1sl

Below is a diagram of the chemical structure of 1-lodo-1H,1H-perfluoroheptane.
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Caption: Chemical structure of 1-lodo-1H,1H-perfluoroheptane.

Physicochemical Properties

Detailed experimental data for 1-lodo-1H,1H-perfluoroheptane is not extensively available in
the public domain. However, based on the properties of homologous perfluoroalkyl iodides, the
following table summarizes the expected physicochemical properties.

Property Value (Estimated)

Molecular Weight 460.00 g/mol

Boiling Point ~140-160 °C

Density ~1.9-2.1 g/cm3

Appearance Colorless to light pink liquid

Solubility Insoluble in water; soluble in many organic
solvents

Refractive Index ~1.34-1.36

Synthesis of 1-lodo-1H,1H-perfluoroheptane

The synthesis of 1-iodo-1H,1H-perfluoroalkanes is typically achieved through a multi-step
process involving telomerization followed by addition and substitution reactions. A general
experimental protocol, adaptable for the synthesis of 1-lodo-1H,1H-perfluoroheptane, is
outlined below. This process involves the initial formation of a perfluoroalkyl iodide, followed by
the addition of ethylene and subsequent iodination.

Experimental Protocol: A Representative Synthesis

This protocol is based on established methods for the synthesis of similar 1-iodo-1H,1H,2H,2H-
perfluoroalkanes and can be adapted for the target molecule.[2]

Stage 1: Synthesis of Perfluoroheptyl lodide (C7Fisl)

This is typically achieved via the telomerization of a shorter perfluoroalkyl iodide (e.g.,
pentafluoroethyl iodide) with tetrafluoroethylene (TFE). The reaction conditions are controlled to
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favor the formation of the desired C7 chain length.
Stage 2: Ethylene Addition
The perfluoroheptyl iodide is then reacted with ethylene in a free-radical addition reaction.
o Materials:
o Perfluoroheptyl iodide (C7F1sl)
o Ethylene (CH2=CH3)
o Radical initiator (e.g., azobisisobutyronitrile - AIBN)
o High-pressure reactor
e Procedure:
o The high-pressure reactor is charged with perfluoroheptyl iodide and the radical initiator.
o The reactor is sealed and purged with an inert gas (e.g., nitrogen or argon).
o Ethylene gas is introduced into the reactor to the desired pressure.

o The reactor is heated to initiate the radical addition. The reaction is maintained at a
constant temperature and pressure for a specified duration.

o After the reaction is complete, the reactor is cooled, and the crude 1-iodo-1H,1H,2H,2H-
perfluoroheptane is recovered.

o The product can be purified by distillation under reduced pressure.
Stage 3: lodination (if starting from a corresponding alcohol)

Alternatively, if starting from 1H,1H,2H,2H-perfluoroheptan-1-ol, an iodination reaction can be
performed.

o Materials:
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[e]

1H,1H,2H,2H-Perfluoroheptan-1-ol

o

lodine (12)

[¢]

Triphenylphosphine (PPhs)

Imidazole

[¢]

[e]

Anhydrous solvent (e.g., dichloromethane)

e Procedure:

o In a round-bottom flask under an inert atmosphere, dissolve 1H,1H,2H,2H-
perfluoroheptan-1-ol, triphenylphosphine, and imidazole in the anhydrous solvent.

o Cool the mixture in an ice bath.
o Slowly add a solution of iodine in the same solvent.

o Allow the reaction to warm to room temperature and stir until completion (monitored by
TLC or GC).

o Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

o Extract the product with an organic solvent, wash the organic layer, dry it over anhydrous
sulfate, and concentrate it under reduced pressure.

o Purify the crude product by column chromatography or distillation.

The logical workflow for a common synthesis pathway is depicted below.
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Caption: A simplified workflow for the synthesis of 1-lodo-1H,1H-perfluoroheptane.

Applications in Research and Drug Development

Perfluoroalkylated compounds are of significant interest to researchers, particularly in the field
of drug discovery and materials science.[3] The introduction of perfluoroalkyl chains into
organic molecules can dramatically alter their physicochemical and biological properties.[3]
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o Modification of Biological Properties: The high electronegativity of fluorine atoms can
influence the acidity and basicity of nearby functional groups, potentially affecting drug-
receptor interactions.

 Increased Lipophilicity: The perfluoroalkyl chain can increase the lipophilicity of a molecule,
which can enhance its ability to cross cell membranes.

o Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making
perfluoroalkylated compounds resistant to metabolic degradation. This can lead to an
increased in vivo half-life of a drug candidate.

o Conformational Control: The rigid nature of the perfluoroalkyl chain can be used to control
the conformation of a molecule, which can be advantageous in designing molecules that fit
into specific binding pockets of proteins.

e Tracer Studies: The presence of iodine allows for the potential use of this compound in
radiolabeling studies for imaging or biodistribution analysis.

« Building Block in Synthesis: 1-lodo-1H,1H-perfluoroheptane can serve as a versatile
building block for the introduction of the 1H,1H-perfluoroheptyl moiety into more complex
molecules through various coupling reactions.[4]

The general utility of introducing perfluoroalkyl groups in drug design is illustrated in the
following signaling pathway diagram.
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Caption: The impact of perfluoroalkylation on drug candidate properties.

Safety and Handling

While specific safety data for 1-lodo-1H,1H-perfluoroheptane is not readily available,
compounds of this class should be handled with care in a well-ventilated laboratory fume hood.
[5][6][7] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat,
should be worn at all times.[7] These compounds can be irritating to the skin, eyes, and
respiratory system.[5][7][8] Store in a tightly sealed container in a cool, dry place away from
light and incompatible materials such as strong oxidizing agents.[5][6]

Conclusion

1-lodo-1H,1H-perfluoroheptane is a valuable, albeit not widely documented, fluorinated
compound. Its synthesis can be achieved through established methods for related
perfluoroalkyl iodides. The unique properties conferred by the perfluoroalkyl chain make it and
similar compounds of significant interest for applications in medicinal chemistry and materials
science. For researchers and professionals in drug development, the strategic incorporation of
such moieties offers a promising avenue for the optimization of lead compounds. Further

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1304035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1304035?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB20984&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/374369?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/374369?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB20984&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/374369?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/1H_1H_2H_2H-Perfluorooctyl-iodide
https://www.fishersci.com/store/msds?partNumber=AAB20984&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC269960100&countryCode=US&language=en
https://www.benchchem.com/product/b1304035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

research into the specific properties and reactivity of 1-lodo-1H,1H-perfluoroheptane is
warranted to fully exploit its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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